Cas no 77527-00-5 (Methyl 3-acetyl-2-hydroxybenzoate)

Methyl 3-acetyl-2-hydroxybenzoate Properties

Names and Identifiers

• Methyl 3-acetyl-2-hydroxybenzoate
• Benzoic acid, 3-​acetyl-​2-​hydroxy-​, methyl ester
• Benzoic acid, 3-acetyl-2-hydroxy-, methyl ester
• LogP
• 3-Acetyl-2-hydroxybenzoic acid methyl ester
• PubChem19299
• methyl 3-acetylsalicylate
• Methyl3-Acetyl-2-hydroxybenzoate
• APYIKEJEROJJIK-UHFFFAOYSA-N
• 7003AJ
• TRA0054822
• SY008597
• 2-Hydroxy-3-acetylbenzoic acid methyl ester
• 3-acetyl-2-hydroxy-benzoic acid methyl ester
• +Expand

• MDL： MFCD16883072
• InChIKey： APYIKEJEROJJIK-UHFFFAOYSA-N
• Inchi： 1S/C10H10O4/c1-6(11)7-4-3-5-8(9(7)12)10(13)14-2/h3-5,12H,1-2H3
• SMILES： O([H])C1C(C(=O)OC([H])([H])[H])=C([H])C([H])=C([H])C=1C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 194.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 14
• Complexity: 236
• Topological Polar Surface Area: 63.6

Experimental Properties

• LogP: 1.38140
• PSA: 63.60000
• Boiling Point: 286.8±25.0 ºC (760 Torr),
• Flash Point: 110.0±16.7 ºC,
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),
• Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),